Cas no 125157-44-0 (L-Prolinamide,N-(1-oxo-3-phenylpropyl)-L-tryptophyl-L-seryl-L-tyrosyl-D-leucyl-L-leucyl-L-arginyl-N-ethyl-)

• Product Name: L-Prolinamide,N-(1-oxo-3-phenylpropyl)-L-tryptophyl-L-seryl-L-tyrosyl-D-leucyl-L-leucyl-L-arginyl-N-ethyl-
• CAS No: 125157-44-0
• MF: C₅₇H₈₀N₁₂O₁₀
• MW: 1093.31951332092
• CID: 1221104
• Update Time: 2024-08-05

L-Prolinamide,N-(1-oxo-3-phenylpropyl)-L-tryptophyl-L-seryl-L-tyrosyl-D-leucyl-L-leucyl-L-arginyl-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,N-(1-oxo-3-phenylpropyl)-L-tryptophyl-L-seryl-L-tyrosyl-D-leucyl-L-leucyl-L-arginyl-N-ethyl-
• L-Prolinamide, N-(1-oxo-3-phenylpropyl)-L-tryptophyl-L-seryl-L-tyrosyl-D-leucyl-L-leucyl-L-arginyl-N-ethyl- (9CI)

• Inchi： 1S/C57H80N12O10/c1-6-60-55(78)48-19-13-27-69(48)56(79)42(18-12-26-61-57(58)59)64-50(73)43(28-34(2)3)65-51(74)44(29-35(4)5)66-52(75)45(30-37-20-23-39(71)24-21-37)67-54(77)47(33-70)68-53(76)46(31-38-32-62-41-17-11-10-16-40(38)41)63-49(72)25-22-36-14-8-7-9-15-36/h7-11,14-17,20-21,23-24,32,34-35,42-48,62,70-71H,6,12-13,18-19,22,25-31,33H2,1-5H3,(H,60,78)(H,63,72)(H,64,73)(H,65,74)(H,66,75)(H,67,77)(H,68,76)(H4,58,59,61)/t42-,43-,44+,45-,46-,47-,48-/m0/s1
• InChI Key： KVJNNWNUTHWNHD-VCYFHFBESA-N
• SMILES： C(NCC)(=O)[C@@H]1CCCN1C(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](CC(C)C)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H](CO)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 1092.6126

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• PSA: 342.16
• pka: 9.82±0.15(Predicted)